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Compound of Interest

Compound Name: Methyl 2-cyano-2-phenylbutanoate

Cat. No.: B1588984

An In-depth Technical Guide on the Molecular Weight of Methyl 2-cyano-2-phenylbutanoate

For researchers, scientists, and drug development professionals, the accurate determination of
a compound's molecular weight is a foundational and critical step in chemical characterization,
influencing everything from reaction stoichiometry to analytical method development. This
guide provides a detailed breakdown of the molecular weight of Methyl 2-cyano-2-
phenylbutanoate.

Molecular Formula

Methyl 2-cyano-2-phenylbutanoate is an organic compound with the chemical formula
C12H13NO2.[1][2][3][4][5] This formula indicates that a single molecule of the compound is
composed of 12 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.

Calculation of Molecular Weight

The molecular weight (MW) is calculated by summing the atomic weights of each constituent
atom in the molecule. The standard atomic weights for elements can be expressed as intervals
due to natural isotopic variation.[6] For general laboratory use, a conventional or abridged
value is often employed.[6][7][8][9]

The calculation is as follows:
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MW = (Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H)
+ (Number of N atoms x Atomic weight of N) + (Number of O atoms x Atomic weight of O)

Using the conventional atomic weights:

Carbon (C): 12.011 u[10]

Hydrogen (H): 1.008 u[6][9]

Nitrogen (N): 14.007 u[7]

Oxygen (O): 15.999 u[8]

MW = (12 x 12.011) + (13 x 1.008) + (1 x 14.007) + (2 x 15.999) MW = 144.132 + 13.104 +
14.007 + 31.998 MW = 203.241 u

This calculated value aligns with the reported molecular weight of 203.241 g/mol .[1] Other
sources report slightly varied values such as 203.24 g/mol and 203.23712 g/mol .[2][4] These
minor differences can arise from using different atomic weight values (e.g., monoisotopic mass
VS. average atomic mass).

Data Presentation: Summary of Atomic and
Molecular Weights

The following table summarizes the quantitative data used to determine the molecular weight of
Methyl 2-cyano-2-phenylbutanoate.
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Total
Standard . L
. . Convention Contributio
Countin Atomic .
Element Symbol ] al Atomic nto
Molecule Weight .
Weight (u) Molecular
Interval .
Weight (u)
[12.0096,
Carbon C 12 12.011[10] 144.132
12.0116][11]
[1.00784,
Hydrogen H 13 1.00811][9] 1.008[6] 13.104
[12]
[14.00643,
Nitrogen N 1 14.00728][7]  14.007[7] 14.007
[13]
[15.99903,
Oxygen o} 2 15.99977][8]  15.999[8] 31.998
[14]
Calculated
Total Ci12H13NO2 28 Molecular 203.241
Weight:

Experimental Protocols

The molecular weight presented in this guide is a calculated value derived from the
compound's molecular formula and the standard atomic weights of its constituent elements. As
such, there are no experimental protocols for its determination cited here. Experimental
verification of molecular weight is typically performed using techniques such as mass
spectrometry, which would provide an experimental mass-to-charge ratio.

Visualization

The following diagram illustrates the elemental composition leading to the final calculated
molecular weight of Methyl 2-cyano-2-phenylbutanoate.
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Sum of Atomic Weights

sult

Molecular Weight
203.241 u
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Caption: Elemental components and calculation flow for the molecular weight of Methyl 2-
cyano-2-phenylbutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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